![molecular formula C9H10N4OS3 B285489 N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide](/img/structure/B285489.png)
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide
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Overview
Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as MTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound belongs to the class of thiazole derivatives and has a molecular formula of C11H12N4OS2.
Mechanism of Action
The exact mechanism of action of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed to act by inhibiting various signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immunity. It has also been found to inhibit the activity of AKT, a protein kinase that plays a key role in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. In addition, this compound has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation products in various cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide in lab experiments is its high purity and stability. This compound can be easily synthesized and purified to obtain a highly pure product. In addition, this compound has been found to exhibit low toxicity and high solubility in various solvents. However, one of the limitations of using this compound is its relatively high cost compared to other compounds that exhibit similar properties.
Future Directions
There are several future directions for research on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of interest is the investigation of the mechanism of action of this compound and its potential interactions with other signaling pathways. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic applications.
Synthesis Methods
The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide involves the reaction between 2-amino-5-methyl-1,3,4-thiadiazole and 2-(4-methylthiazol-2-ylthio)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. In a recent study, this compound was shown to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C9H10N4OS3 |
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Molecular Weight |
286.4 g/mol |
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C9H10N4OS3/c1-5-3-15-9(10-5)16-4-7(14)11-8-13-12-6(2)17-8/h3H,4H2,1-2H3,(H,11,13,14) |
InChI Key |
ZDYFSTBUNNYPCA-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)SCC(=O)NC2=NN=C(S2)C |
Canonical SMILES |
CC1=CSC(=N1)SCC(=O)NC2=NN=C(S2)C |
solubility |
39.6 [ug/mL] |
Origin of Product |
United States |
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